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BODIPY-Cyclopamine BODIPY-Cyclopamine
Brand Name: Vulcanchem
CAS No.: 334658-24-1
VCID: VC0018940
InChI: InChI=1S/C49H70BF2N5O4/c1-30-24-44-47(34(5)49(61-44)20-18-39-40-15-11-35-26-38(58)17-19-48(35,6)42(40)28-41(39)33(49)4)55(29-30)23-22-54-45(59)10-8-7-9-21-53-46(60)16-14-36-12-13-37-27-43-31(2)25-32(3)56(43)50(51,52)57(36)37/h11-13,25,27,30,34,38-40,42,44,47,58H,7-10,14-24,26,28-29H2,1-6H3,(H,53,60)(H,54,59)/t30?,34?,38-,39?,40?,42?,44+,47?,48?,49?/m0/s1
SMILES: [B-]1(N2C(=CC(=C2C=C3[N+]1=C(C=C3)CCC(=O)NCCCCCC(=O)NCCN4CC(CC5C4C(C6(O5)CCC7C8CC=C9CC(CCC9(C8CC7=C6C)C)O)C)C)C)C)(F)F
Molecular Formula: C49H70BF2N5O4
Molecular Weight: 841.937

BODIPY-Cyclopamine

CAS No.: 334658-24-1

Reference Standards

VCID: VC0018940

Molecular Formula: C49H70BF2N5O4

Molecular Weight: 841.937

BODIPY-Cyclopamine - 334658-24-1

CAS No. 334658-24-1
Product Name BODIPY-Cyclopamine
Molecular Formula C49H70BF2N5O4
Molecular Weight 841.937
IUPAC Name N-[2-[(3S,7'aR)-3-hydroxy-3',6',10,11b-tetramethylspiro[2,3,4,6,6a,6b,7,8,11,11a-decahydro-1H-benzo[a]fluorene-9,2'-3,3a,5,6,7,7a-hexahydrofuro[3,2-b]pyridine]-4'-yl]ethyl]-6-[3-(2,2-difluoro-10,12-dimethyl-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-4-yl)propanoylamino]hexanamide
Standard InChI InChI=1S/C49H70BF2N5O4/c1-30-24-44-47(34(5)49(61-44)20-18-39-40-15-11-35-26-38(58)17-19-48(35,6)42(40)28-41(39)33(49)4)55(29-30)23-22-54-45(59)10-8-7-9-21-53-46(60)16-14-36-12-13-37-27-43-31(2)25-32(3)56(43)50(51,52)57(36)37/h11-13,25,27,30,34,38-40,42,44,47,58H,7-10,14-24,26,28-29H2,1-6H3,(H,53,60)(H,54,59)/t30?,34?,38-,39?,40?,42?,44+,47?,48?,49?/m0/s1
Standard InChIKey CQPRECBXTRAUSE-QEXJUGOOSA-N
SMILES [B-]1(N2C(=CC(=C2C=C3[N+]1=C(C=C3)CCC(=O)NCCCCCC(=O)NCCN4CC(CC5C4C(C6(O5)CCC7C8CC=C9CC(CCC9(C8CC7=C6C)C)O)C)C)C)C)(F)F
Synonyms [5-[(3,5-Dimethyl-2H-pyrrol-2-ylidene-κN)methyl]-N-[6-[[2-[(3S,3’R,3’aS,6’S,6aS,6bS,7’aR,2’R,11aS,11bR)-1,2,3,3’,3’a,4,5’,6,6’,6a,6b,7,7’,7’a,8,11,11a,11b-octadecahydro-3-hydroxy-3’,6’,10,11b-tetramethylspiro[9H-benzo[a]fluorene-9,2’(4’H)-furo[3,2-b]
PubChem Compound 71314179
Last Modified Nov 11 2021
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